Cas no 1214386-81-8 (5-(2-Fluorophenyl)-2-fluorobenzoic acid)

• Product Name: 5-(2-Fluorophenyl)-2-fluorobenzoic acid
• CAS No: 1214386-81-8
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD14699227
• CID: 1038980
• PubChem ID: 46312331
• Update Time: 2025-05-20

5-(2-Fluorophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2',4-Difluoro-[1,1'-biphenyl]-3-carboxylic acid
• 2-fluoro-5-(2-fluorophenyl)benzoic acid
• 5-(2-FLUOROPHENYL)-2-FLUOROBENZOIC ACID
• ACMC-209ab5
• AK-98554
• ANW-17631
• CTK8A9471
• KB-225649
• MolPort-008-147-503
• DTXSID10673365
• SCHEMBL18742254
• BS-20945
• CS-0209601
• 2',4-Difluoro[1,1'-biphenyl]-3-carboxylic acid
• MFCD14699227
• AKOS011780182
• 1214386-81-8
• 2',4-Difluoro-[1,1'-biphenyl]-3-carboxylicacid
• [1,1'-Biphenyl]-3-carboxylic acid, 2',4-difluoro-
• 5-(2-Fluorophenyl)-2-fluorobenzoic acid

• MDL： MFCD14699227
• Inchi： 1S/C13H8F2O2/c14-11-4-2-1-3-9(11)8-5-6-12(15)10(7-8)13(16)17/h1-7H,(H,16,17)
• InChI Key： YHAAEKUKRQEETK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 234.04900
• Monoisotopic Mass: 234.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 372.5±32.0 °C at 760 mmHg
• Flash Point: 179.1±25.1 °C
• PSA: 37.30000
• LogP: 3.33000
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(2-Fluorophenyl)-2-fluorobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2-Fluorophenyl)-2-fluorobenzoic acid

Introduction to 5-(2-Fluorophenyl)-2-fluorobenzoic Acid (CAS No. 1214386-81-8)

5-(2-Fluorophenyl)-2-fluorobenzoic acid (CAS No. 1214386-81-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical research. This compound is characterized by its unique molecular structure, which includes two fluorine atoms and a benzoic acid group, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 5-(2-Fluorophenyl)-2-fluorobenzoic acid is C₁₃H₉F₂O₂, and its molecular weight is approximately 243.20 g/mol. The presence of the fluorine atoms imparts unique chemical properties to the molecule, such as enhanced lipophilicity and metabolic stability, which are crucial for drug design and development. These properties make 5-(2-Fluorophenyl)-2-fluorobenzoic acid an attractive candidate for the synthesis of pharmaceuticals with improved bioavailability and efficacy.

In the pharmaceutical industry, 5-(2-Fluorophenyl)-2-fluorobenzoic acid has been explored as a potential intermediate in the synthesis of drugs targeting various diseases. Recent studies have shown that compounds derived from this acid exhibit promising pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 5-(2-Fluorophenyl)-2-fluorobenzoic acid demonstrated significant anti-inflammatory effects in both in vitro and in vivo models.

Beyond its pharmaceutical applications, 5-(2-Fluorophenyl)-2-fluorobenzoic acid has also found use in materials science. The unique electronic properties of fluorinated compounds make them suitable for applications in organic electronics and photovoltaics. Research conducted at the University of California, Berkeley, has shown that derivatives of this acid can be used to enhance the performance of organic solar cells by improving charge transport and stability.

The synthesis of 5-(2-Fluorophenyl)-2-fluorobenzoic acid typically involves multi-step reactions, including aromatic substitution, fluorination, and carboxylation. One common synthetic route involves the reaction of 2-fluorobenzoyl chloride with 2-fluoroaniline followed by hydrolysis to form the final product. The choice of synthetic method can significantly impact the yield and purity of the compound, making it essential to optimize reaction conditions for industrial-scale production.

In terms of safety and handling, 5-(2-Fluorophenyl)-2-fluorobenzoic acid should be managed with care due to its potential irritant properties. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper storage conditions should be maintained to prevent degradation and ensure stability.

The environmental impact of 5-(2-Fluorophenyl)-2-fluorobenzoic acid is another important consideration. Fluorinated compounds can persist in the environment for extended periods, potentially leading to ecological concerns. Therefore, it is crucial to implement sustainable practices during production and disposal to minimize environmental risks.

In conclusion, 5-(2-Fluorophenyl)-2-fluorobenzoic acid (CAS No. 1214386-81-8) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical research. Its unique chemical properties make it an attractive candidate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further highlighting its significance in modern chemistry.